Cas no 64224-63-1 (6-(dimethylamino)pyrimidine-4-carboxylic acid)

• Product Name: 6-(dimethylamino)pyrimidine-4-carboxylic acid
• CAS No: 64224-63-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1680721
• PubChem ID: 21329165
• Update Time: 2025-04-21

6-(dimethylamino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-(dimethylamino)-
• 6-(dimethylamino)pyrimidine-4-carboxylic acid
• 64224-63-1
• 4-Carboxy-6-dimethylaminopyrimidine
• DB-383023
• F1967-5352
• UVPSTHYDPFUFQO-UHFFFAOYSA-N
• SCHEMBL8328525
• DTXSID00612501
• AKOS022535632
• 6-(Dimethylamino)-4-pyrimidinecarboxylic acid

• Inchi： 1S/C7H9N3O2/c1-10(2)6-3-5(7(11)12)8-4-9-6/h3-4H,1-2H3,(H,11,12)
• InChI Key： UVPSTHYDPFUFQO-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N(C)C)=O

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 66.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives